Cas no 1706442-33-2 (2-Chloro-6-(difluoromethyl)-9-methyl-9H-purine)

• Product Name: 2-Chloro-6-(difluoromethyl)-9-methyl-9H-purine
• CAS No: 1706442-33-2
• MF: C₇H₅ClF₂N₄
• MW: 218.59120631218
• CID: 5740436
• PubChem ID: 99985855
• Update Time: 2026-03-11

2-Chloro-6-(difluoromethyl)-9-methyl-9H-purine Chemical and Physical Properties

Names and Identifiers

• A907567
• 2-Chloro-6-(difluoromethyl)-9-methyl-9H-purine
• 1706442-33-2
• 2-Chloro-6-difluoromethyl-9-methyl-9H-purine
• 9H-Purine, 2-chloro-6-(difluoromethyl)-9-methyl-

• Inchi： 1S/C7H5ClF2N4/c1-14-2-11-4-3(5(9)10)12-7(8)13-6(4)14/h2,5H,1H3
• InChI Key： LKCQQEJCTCKJIR-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(F)F)=C2C(=N1)N(C)C=N2

Computed Properties

• Exact Mass: 218.017
• Monoisotopic Mass: 218.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• Boiling Point: 277.2±50.0 °C(Predicted)
• pka: -0.41±0.10(Predicted)